![molecular formula C13H21N3O B1451733 2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline CAS No. 1041561-44-7](/img/structure/B1451733.png)
2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline
Overview
Description
“2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline” is a chemical compound with the molecular formula C12H19N3O and a molecular weight of 221.3 . It is also known by its English name “2-methoxy-5-(4-methyl-1-piperazinyl)benzenamine” and has a CAS number of 1021428-48-7 .
Molecular Structure Analysis
The InChI code for “2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline” is 1S/C12H19N3O/c1-14-5-7-15(8-6-14)10-3-4-11(13)12(9-10)16-2/h3-4,9H,5-8,13H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
The predicted boiling point of “2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline” is 396.1±42.0 °C, and its predicted density is 1.111±0.06 g/cm3 . The compound’s pKa, a measure of its acidity, is predicted to be 7.80±0.42 .Scientific Research Applications
Chemical Properties
“2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline” is a chemical compound with the CAS Number: 1041561-44-7 . It has a molecular weight of 235.33 . The compound is typically stored at room temperature and has a physical form of powder .
Safety Information
The compound is associated with several hazard statements including H302, H312, H315, H318, H332, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264) .
Use in Cancer Research
This compound is an intermediate of Brigatinib , a medicine used to treat cancer. Brigatinib suppresses the epidermal growth factor receptor (EGFR) and anaplastic lymphoma kinase (ALK) . These receptors are often overexpressed in certain types of cancers, including non-small cell lung cancer (NSCLC) .
Use in Synthesis of Triazine Derivatives
The compound has been used in the synthesis of 1,3,5-triazine derivatives . Triazine derivatives have various applications in medicinal chemistry and drug discovery due to their wide range of biological activities.
Safety and Hazards
The safety information for “2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline” indicates that it has the following hazard statements: H302, H315, H319, H335 . These codes correspond to hazards related to harmful ingestion, skin irritation, eye irritation, and respiratory irritation, respectively . Precautionary measures should be taken when handling this compound .
Mechanism of Action
Target of Action
Similar compounds have been found to target proteins like the epidermal growth factor receptor (egfr) and anaplastic lymphoma kinase (alk) .
Biochemical Pathways
Related compounds have been shown to impact the janus kinases (jaks) and signal transducer and activator of transcription proteins (stats) signaling circuit, which is fundamental in innate immunity, inflammation, and hematopoiesis .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline. Factors such as temperature, pH, and the presence of other molecules could affect the compound’s stability and its interaction with its targets. For instance, the compound is stored at room temperature , suggesting that it is stable under these conditions.
properties
IUPAC Name |
2-methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3O/c1-15-5-7-16(8-6-15)10-11-3-4-13(17-2)12(14)9-11/h3-4,9H,5-8,10,14H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHTYPSWTPJXAEL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC2=CC(=C(C=C2)OC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1041561-44-7 |
Source
|
| Record name | 2-methoxy-5-[(4-methylpiperazin-1-yl)methyl]aniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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